N~2~-(3,4-dimethoxyphenyl)-N~1~-(4-methylbenzyl)-N~2~-(methylsulfonyl)glycinamide

• IUPAC Name: 2-(3,4-dimethoxy-N-methylsulfonylanilino)-N-[(4-methylphenyl)methyl]acetamide
• InChI: InChI=1S/C19H24N2O5S/c1-14-5-7-15(8-6-14)12-20-19(22)13-21(27(4,23)24)16-9-10-17(25-2)18(11-16)26-3/h5-11H,12-13H2,1-4H3,(H,20,22)
• InChI Key: WYCHBAUZMCGTMM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)CN(C2=CC(=C(C=C2)OC)OC)S(=O)(=O)C
• Molecular Formula: C19H24N2O5S
• Molecular Weight: 392.5 g/mol

Description

The compound is a derivative of glycinamide, which is a simple amide of the amino acid glycine. It has three substituents: a 3,4-dimethoxyphenyl group, a 4-methylbenzyl group, and a methylsulfonyl group.

Synthesis Analysis

The synthesis of such a compound would likely involve the coupling of the appropriate amine (the 3,4-dimethoxyphenyl and 4-methylbenzyl amines) with glycinamide. The methylsulfonyl group could potentially be introduced through a sulfonation reaction.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the amide functional group, which could engage in hydrogen bonding, and the aromatic rings of the phenyl groups, which could participate in pi-pi stacking interactions.

Chemical Reactions Analysis

As an amide, this compound could undergo hydrolysis under acidic or basic conditions to yield the corresponding carboxylic acid and amine. The aromatic rings could potentially undergo electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the amide group could allow it to form hydrogen bonds, potentially increasing its solubility in polar solvents.

Future Directions

The potential applications of this compound would depend on its biological activity. It could be of interest in medicinal chemistry if it exhibits desirable interactions with biological targets.